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Compound of Interest

Compound Name: Usp28-IN-4

Cat. No.: B12399517

These application notes provide detailed protocols for the in vitro characterization of Usp28-IN-
4, a potent and selective inhibitor of the deubiquitinase USP28. The intended audience for
these notes includes researchers, scientists, and drug development professionals actively
engaged in cancer research and drug discovery.

Introduction

Ubiquitin-Specific Protease 28 (USP28) is a deubiquitinating enzyme (DUB) that plays a critical
role in the regulation of protein stability and has been identified as a key player in various
oncogenic pathways. USP28 stabilizes oncoproteins such as c-Myc, preventing their
degradation by the proteasome.[1][2] The overexpression of USP28 is implicated in several
cancers, making it an attractive therapeutic target.

Usp28-IN-4 is a small molecule inhibitor of USP28 with a reported IC50 of 0.04 puM.[1][3][4][5] It
demonstrates high selectivity for USP28 over other deubiquitinases.[1][3][4][5] These protocols
outline the necessary steps to perform biochemical and cellular assays to validate the inhibitory
activity and cellular effects of Usp28-IN-4.

Quantitative Data Summary
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Parameter Value Reference

Usp28-IN-4 IC50 0.04 uM [L1[3][41[5]

High selectivity over USP2,

Usp28-IN-4 Selectivity USP7, USP8, USP9x, UCHL3,  [3][4][5]
and UCHL5
Down-regulates cellular c-Myc

Cellular Effect [1103114]

levels

Signaling Pathway and Experimental Workflow
Diagrams
USP28 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Usp28-IN-4 In Vitro
Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399517#usp28-in-4-in-vitro-assay-setup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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